Cas no 604759-83-3 (N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine)

• Product Name: N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine
• CAS No: 604759-83-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 1020190
• PubChem ID: 3221311
• Update Time: 2025-10-21

N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonan-9-one,3-cyclopropyl-,oxime(9CI)
• N-(3-cyclopropyl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydroxylamine
• N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine
• CS-0355677
• 3-cyclopropyl-3-azabicyclo[3.3.1]nonan-9-one oxime
• N-{3-cyclopropyl-3-azabicyclo[3.3.1]nonan-9-ylidene}hydroxylamine
• 604759-83-3
• DTXSID70390465
• EN300-87464

• Inchi： 1S/C11H18N2O/c14-12-11-8-2-1-3-9(11)7-13(6-8)10-4-5-10/h8-10,14H,1-7H2
• InChI Key： ZQHLPNGIWJFCAT-UHFFFAOYSA-N
• SMILES： O/N=C1\C2CCCC\1CN(C2)C1CC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.8Ų

Additional information on N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine

Introduction to N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine (CAS No: 604759-83-3)

N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine (CAS No: 604759-83-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate bicyclic structure and functional groups, presents a unique set of properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both cyclopropyl and azabicyclo groups in its molecular framework contributes to its distinct reactivity and potential applications in drug design.

The bicyclic structure of N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine is particularly noteworthy, as it introduces a rigid scaffold that can be exploited to optimize pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. This structural motif has been increasingly explored in the design of bioactive molecules due to its ability to mimic natural product scaffolds while offering synthetic flexibility. Recent advancements in computational chemistry have further enhanced the understanding of how these structural features influence molecular behavior, enabling more targeted drug discovery efforts.

In the context of modern pharmaceutical research, N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine has been investigated for its potential role in modulating enzyme activity and receptor interactions. Its hydroxylamine moiety, a well-known pharmacophore, is known to participate in various biochemical reactions, including redox processes and hydrogen bonding interactions. These properties make it a promising candidate for developing compounds that target neurological disorders, inflammatory conditions, and other diseases where enzyme inhibition or receptor modulation is key.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The rigid bicyclic core provides a stable platform for designing molecules that can selectively bind to target kinases, while the hydroxylamine group allows for fine-tuning of binding affinity and selectivity. By leveraging structure-based drug design principles, researchers have been able to generate derivatives of N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine with enhanced potency and reduced off-target effects.

The synthesis of N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cycloadditions and asymmetric hydrogenations have been instrumental in constructing the bicyclic core with high precision. Additionally, advances in purification technologies have enabled researchers to obtain high-purity samples suitable for preclinical studies.

In preclinical research, N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine has demonstrated promising activity in models of neurodegenerative diseases, where its ability to interact with specific protein targets may help mitigate oxidative stress and inflammation associated with these conditions. Furthermore, its potential role in antiviral therapy has been explored, with early studies suggesting that derivatives of this compound may interfere with viral replication by inhibiting key enzymes or disrupting protein-protein interactions.

The future development of N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine-based drugs will likely benefit from interdisciplinary approaches that combine computational modeling, synthetic chemistry, and biological testing. By integrating these disciplines, researchers can accelerate the discovery process and identify novel therapeutic candidates more efficiently. Moreover, the growing interest in structure-based drug design underscores the importance of compounds like N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine as valuable building blocks for next-generation pharmaceuticals.

In conclusion, N-{3-cyclopropyl-3-azabicyclo3.3.1nonan-9-ylidene}hydroxylamine (CAS No: 604759-83-3) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile reactivity. Its potential applications in treating a wide range of diseases make it an attractive scaffold for drug development efforts worldwide. As research continues to uncover new insights into its biological activity and synthetic utility, this compound is poised to play an increasingly important role in the discovery and development of innovative therapeutic agents.